4-tert-Butylbenzenesulfonamide

Specification

• CAS No.: 6292-59-7
• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.3 g/mol
• IUPAC Name: 4-tert-butylbenzenesulfonamide
• Standard InChI: InChI=1S/C10H15NO2S/c1-10(2,3)8-4-6-9(7-5-8)14(11,12)13/h4-7H,1-3H3,(H2,11,12,13)
• Standard InChI Key: KYDZEZNYRFJCSA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N
• Melting Point: 136-138°C

Introduction

Physical and Chemical Properties

4-tert-Butylbenzenesulfonamide possesses specific physical and chemical characteristics that define its behavior in various applications and synthetic protocols. These properties have been well-documented through laboratory analysis and computational predictions.

Basic Identification Parameters

The compound is formally identified through several standard chemical identifiers as presented in Table 1:

Table 1: Identification Parameters of 4-tert-Butylbenzenesulfonamide

Parameter	Value
CAS Number	6292-59-7
Molecular Formula	C₁₀H₁₅NO₂S
Molecular Weight	213.3 g/mol
SMILES Notation	CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N
InChIKey	KYDZEZNYRFJCSA-UHFFFAOYSA-N
MDL Number	MFCD00068599

The compound is unambiguously defined by these parameters, allowing for consistent identification across chemical databases and literature.

Physical Properties

The physical characteristics of 4-tert-Butylbenzenesulfonamide determine its handling requirements and behavior in various experimental and manufacturing contexts, as outlined in Table 2:

Table 2: Physical Properties of 4-tert-Butylbenzenesulfonamide

Property	Value	Method
Physical Form	Crystalline Powder/Solid	Observed
Color	White to Off-White	Observed
Melting Point	136-138°C / 140°C	Measured
Boiling Point	337.2±35.0°C	Predicted
Density	1.152±0.06 g/cm³	Predicted
pKa	10.22±0.10	Predicted

These physical properties establish 4-tert-Butylbenzenesulfonamide as a relatively high-melting solid with moderate thermal stability, characteristics important for its storage, handling, and application in various chemical processes.

Applications in the Pharmaceutical Industry

4-tert-Butylbenzenesulfonamide serves several important roles in pharmaceutical development and manufacturing, with particular significance in specific therapeutic areas.

Role as a Pharmaceutical Intermediate

The compound has established its value primarily as a key intermediate in pharmaceutical synthesis:

• Bosentan Synthesis: 4-tert-Butylbenzenesulfonamide serves as a critical building block in the manufacturing of Bosentan, an endothelin receptor antagonist used in treating pulmonary arterial hypertension. The sulfonamide group provides essential functionality in the final drug structure.

• Impurity Identification: The compound is also used as a reference standard for identifying and quantifying impurities in Bosentan formulations. The synthesis of N,N'-(ethane-1,2-diylbis{oxy[5-(2-methoxyphenoxy)-2,2'-bipyrimidine-6,4-diyl]})bis(4-tert-butylbenzenesulfonamide), a dimer impurity in Bosentan, involves 4-tert-Butylbenzenesulfonamide as a reactant or precursor.

Synthetic Chemistry Applications

Beyond pharmaceutical development, 4-tert-Butylbenzenesulfonamide finds application in broader organic synthesis contexts:

• Building Block: The compound serves as a versatile building block in the synthesis of more complex molecules, where the sulfonamide functionality can participate in various transformations.

• Specialty Materials: Emerging research suggests potential applications in specialty polymers and advanced materials development, leveraging the compound's structural features and reactivity profile.

The pharmaceutical relevance of 4-tert-Butylbenzenesulfonamide continues to expand as researchers explore new synthetic methodologies and therapeutic applications that can benefit from its unique structural characteristics.

Synthesis and Production Methods

The production of 4-tert-Butylbenzenesulfonamide involves several synthetic routes, each with specific advantages and considerations for industrial implementation.

Production Considerations

Industrial production of 4-tert-Butylbenzenesulfonamide balances several factors:

• Purity Requirements: High-purity grades (≥98.0% by HPLC) are essential for pharmaceutical applications, requiring careful purification steps.

• Environmental Concerns: Manufacturers are increasingly adopting more sustainable production methods to minimize environmental impact, including waste reduction strategies and greener solvent systems.

• Scale Optimization: Production processes are continuously refined to improve yields and cost-efficiency, especially given the compound's growing market demand.

The development of efficient and environmentally responsible production methods remains an active area of research as demand for the compound increases in various applications.

Market Analysis and Industry Trends

The global market for 4-tert-Butylbenzenesulfonamide shows distinctive patterns of growth and development across regions and application sectors.

Key Market Players and Competitive Landscape

Several chemical manufacturers have established positions in the production of 4-tert-Butylbenzenesulfonamide:

• Volant-Chem

• Elppe

• Capot Chemical

These companies maintain competitive positions through various strategies:

• Investing in production capacity expansion

• Developing more efficient manufacturing processes

• Establishing strategic partnerships with pharmaceutical companies

• Maintaining high quality standards to meet stringent pharmaceutical requirements

The competitive landscape continues to evolve as market demand increases and new applications emerge, particularly in specialty chemicals and advanced materials.

Market Challenges and Opportunities

Several factors influence the market dynamics for 4-tert-Butylbenzenesulfonamide:

Challenges:

• Regulatory hurdles for chemical manufacturing

• Fluctuations in raw material prices

• Pricing pressure from large-scale pharmaceutical buyers

Opportunities:

• Growing R&D in pharmaceuticals creating new applications

• Expansion into specialty polymers and advanced materials

• Development of more sustainable production methods

• Increasing contract manufacturing in the pharmaceutical sector

These market factors collectively shape the ongoing development of the 4-tert-Butylbenzenesulfonamide industry, with manufacturers adapting their strategies to address challenges and capitalize on emerging opportunities.

Research Developments and Future Perspectives

Research involving 4-tert-Butylbenzenesulfonamide continues to advance, opening new possibilities for its application and production.

Improved Synthetic Methodologies

Recent research has focused on developing more efficient synthetic routes for 4-tert-Butylbenzenesulfonamide and related compounds:

• Alternative bases for sulfonamide synthesis that improve yield and reduce reaction time

• Novel catalytic systems that enable milder reaction conditions

• Continuous flow chemistry approaches that enhance production efficiency

For example, the synthesis of dimer impurities of Bosentan has seen improvements through the use of sodium tertiary butoxide as a base in DMF at ambient temperature, providing a safer and more efficient process compared to traditional methods that used sodium metal at elevated temperatures.

Emerging Applications

Research continues to uncover new potential applications for 4-tert-Butylbenzenesulfonamide:

• Specialty Polymers: Investigation into the compound's incorporation into polymer structures to impart specific properties

• Advanced Materials: Exploration of applications in materials science, possibly leveraging the compound's structural features

• Expanded Pharmaceutical Applications: Ongoing research into new therapeutic compounds that may utilize 4-tert-Butylbenzenesulfonamide as a building block

These emerging applications suggest a broadening scope for the compound beyond its current use primarily as a pharmaceutical intermediate.

Sustainability Initiatives

Environmental considerations are increasingly influencing research directions:

• Development of greener synthetic routes with reduced solvent usage

• Exploration of biocatalytic approaches for selective sulfonamide formation

• Process optimizations to minimize waste generation and energy consumption

These sustainability-focused research directions align with broader industry trends toward more environmentally responsible chemical manufacturing practices.